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Compound of Interest

Compound Name: PF-4136309

Cat. No.: B610031 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety and logistical information for the handling, storage, and

disposal of PF-4136309 (also known as INCB8761), a potent and selective CCR2 antagonist.

Adherence to these procedures is vital for ensuring laboratory safety and maintaining the

integrity of experimental outcomes.

Personal Protective Equipment (PPE)
When handling PF-4136309, especially in its solid form, appropriate personal protective

equipment must be worn to prevent inhalation, ingestion, and skin contact.[1]
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PPE Category Item Specifications

Hand Protection Nitrile Gloves

Two pairs of powder-free nitrile

gloves are recommended. The

outer glove should be

disposed of immediately after

handling the compound.

Eye Protection
Safety Glasses with Side

Shields or Goggles

To protect eyes from dust

particles or splashes.

Body Protection Laboratory Coat

A standard laboratory coat

should be worn to protect

street clothing.

Respiratory Protection NIOSH-approved Respirator

Recommended when handling

the powder outside of a

certified chemical fume hood to

prevent inhalation of fine

particles.

Operational Plan: Handling and Storage
Proper handling and storage are critical to maintain the stability and activity of PF-4136309.

Storage Conditions:

Form Storage Temperature Duration

Solid -20°C Long-term (years)

4°C Short-term (weeks)

In Solvent -80°C Up to 6 months

-20°C Up to 1 month

Stock Solution Preparation: PF-4136309 is soluble in organic solvents such as DMSO and

ethanol.[1] For in vitro experiments, a stock solution in DMSO is common. For in vivo studies,

formulations often involve co-solvents like PEG300, Tween-80, and saline. It is recommended
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to prepare fresh aqueous solutions for each use and not to store them for more than one day.

[1]

Disposal Plan
PF-4136309 should be disposed of as hazardous chemical waste in accordance with all

applicable federal, state, and local regulations.

General Disposal Guidelines:

Solid Waste: Collect solid PF-4136309 and any contaminated consumables (e.g., weigh

boats, pipette tips) in a designated, sealed container for hazardous chemical waste.

Liquid Waste: Collect solutions containing PF-4136309 in a separate, sealed, and properly

labeled hazardous waste container. Do not mix with other solvent waste streams unless

compatible.

Empty Containers: Original containers should be triple-rinsed with a suitable solvent (e.g.,

ethanol or DMSO). The rinsate should be collected as hazardous liquid waste.

Consult your institution's Environmental Health and Safety (EHS) department for specific

disposal protocols.

Experimental Protocols
PF-4136309 is a CCR2 antagonist that blocks the binding of its ligand, CCL2 (also known as

MCP-1).[2] This interaction inhibits downstream signaling pathways involved in monocyte and

macrophage recruitment. Key in vitro assays to characterize the activity of PF-4136309 include

CCR2 binding assays, chemotaxis assays, and signaling assays such as calcium mobilization

and ERK phosphorylation.

The detailed experimental procedures for these assays can be found in the supplementary

information of the primary publication describing the discovery of PF-4136309:

Reference: Xue, C.-B., et al. (2011). Discovery of INCB8761/PF-4136309, a Potent,

Selective, and Orally Bioavailable CCR2 Antagonist. ACS Medicinal Chemistry Letters,

2(12), 913–918.[3]
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Supplementary Information: The detailed experimental procedures are available free of

charge on the internet at --INVALID-LINK--]">http://pubs.acs.org.[3]
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Caption: Mechanism of action of PF-4136309 as a CCR2 antagonist.
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Caption: Workflow for the safe handling and preparation of PF-4136309.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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